Cas no 565209-22-5 (3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide)

• Product Name: 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
• CAS No: 565209-22-5
• MF: C₁₄H₁₃F₃N₂O₂S
• MW: 330.325432538986
• MDL: MFCD04611959
• CID: 3106235
• PubChem ID: 4583533
• Update Time: 2025-09-19

3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
• 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzene-1-sulfonamide
• Benzenesulfonamide, 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]-
• SR-01000045175
• 565209-22-5
• G35379
• EN300-07002
• QXA20922
• SR-01000045175-1
• AKOS034466393
• MFCD04611959
• Z56930662
• CS-0220586

• MDL： MFCD04611959
• Inchi： 1S/C14H13F3N2O2S/c1-9-5-6-12(8-13(9)18)22(20,21)19-11-4-2-3-10(7-11)14(15,16)17/h2-8,19H,18H2,1H3
• InChI Key： OAXYHSGWCABISI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C(F)(F)F)=C2)(=O)=O)=CC=C(C)C(N)=C1

Computed Properties

• Exact Mass: 330.06498332Da
• Monoisotopic Mass: 330.06498332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides